Cas no 496028-13-8 (6-(2-chlorophenyl)-3H,4H-2lambda6-1,3thiazolo2,3-c1,2,4thiadiazine-2,2-dione)

6-(2-chlorophenyl)-3H,4H-2lambda6-1,3thiazolo2,3-c1,2,4thiadiazine-2,2-dione structure
496028-13-8 structure
Product Name:6-(2-chlorophenyl)-3H,4H-2lambda6-1,3thiazolo2,3-c1,2,4thiadiazine-2,2-dione
CAS No:496028-13-8
MF:C11H9ClN2O2S2
MW:300.784358739853
CID:6355851
PubChem ID:5128992
Update Time:2025-10-07

6-(2-chlorophenyl)-3H,4H-2lambda6-1,3thiazolo2,3-c1,2,4thiadiazine-2,2-dione Chemical and Physical Properties

Names and Identifiers

    • 6-(2-chlorophenyl)-3H,4H-2lambda6-1,3thiazolo2,3-c1,2,4thiadiazine-2,2-dione
    • 6-(2-chlorophenyl)-3H,4H-2lambda6-[1,3]thiazolo[2,3-c][1,2,4]thiadiazine-2,2-dione
    • Z56916185
    • F1441-0266
    • AKOS000807519
    • SR-01000012719-1
    • 6-(2-chlorophenyl)-3,4-dihydro-[1,3]thiazolo[2,3-c][1,2,4]thiadiazine 2,2-dioxide
    • AB01099533-02
    • SR-01000012719
    • 6-(2-chlorophenyl)-3,4-dihydrothiazolo[2,3-c][1,2,4]thiadiazine 2,2-dioxide
    • 496028-13-8
    • NCGC00275766-01
    • Inchi: 1S/C11H9ClN2O2S2/c12-9-4-2-1-3-8(9)10-7-17-11-13-18(15,16)6-5-14(10)11/h1-4,7H,5-6H2
    • InChI Key: RCHNGNGVLIFULL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1=CSC2=NS(CCN12)(=O)=O

Computed Properties

  • Exact Mass: 299.9793976g/mol
  • Monoisotopic Mass: 299.9793976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 83.4Ų

6-(2-chlorophenyl)-3H,4H-2lambda6-1,3thiazolo2,3-c1,2,4thiadiazine-2,2-dione Pricemore >>

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Additional information on 6-(2-chlorophenyl)-3H,4H-2lambda6-1,3thiazolo2,3-c1,2,4thiadiazine-2,2-dione

Comprehensive Overview of 6-(2-chlorophenyl)-3H,4H-2lambda6-1,3thiazolo2,3-c1,2,4thiadiazine-2,2-dione (CAS No. 496028-13-8)

The compound 6-(2-chlorophenyl)-3H,4H-2lambda6-1,3thiazolo2,3-c1,2,4thiadiazine-2,2-dione (CAS No. 496028-13-8) is a heterocyclic organic molecule with a unique structural framework. Its complex name reflects the presence of a thiazolo[2,3-c][1,2,4]thiadiazine core, which is a fused bicyclic system incorporating sulfur and nitrogen atoms. The 2-chlorophenyl substituent at the 6-position adds to its chemical diversity, making it a subject of interest in pharmaceutical and material science research.

In recent years, the demand for novel heterocyclic compounds like 6-(2-chlorophenyl)-3H,4H-2lambda6-1,3thiazolo2,3-c1,2,4thiadiazine-2,2-dione has surged due to their potential applications in drug discovery and organic electronics. Researchers are particularly intrigued by its sulfone moiety and chlorinated aromatic ring, which are often associated with bioactive properties. This compound's structural features align with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to produce such complex molecules.

The synthesis of CAS No. 496028-13-8 typically involves multi-step reactions, including cyclization and oxidation processes. Its thiadiazine-dione scaffold is reminiscent of other pharmacologically active compounds, sparking investigations into its potential as a kinase inhibitor or antimicrobial agent. While not yet widely commercialized, its molecular architecture suggests possible utility in agrochemicals or specialty chemicals.

From a spectroscopic perspective, 6-(2-chlorophenyl)-3H,4H-2lambda6-1,3thiazolo2,3-c1,2,4thiadiazine-2,2-dione exhibits characteristic peaks in NMR and IR spectra that confirm its structure. The chlorine atom creates a distinct mass spectral pattern, while the sulfone group contributes to its polarity and solubility profile. These properties are crucial for researchers developing analytical methods or studying its structure-activity relationships.

In the context of current scientific discourse, this compound intersects with several hot topics: computational chemistry (for predicting its properties), crystal engineering (due to its potential to form interesting solid-state structures), and medicinal chemistry (as a potential scaffold for drug design). Its heterocyclic framework makes it relevant to discussions about privileged structures in pharmaceutical development.

Safety considerations for handling CAS No. 496028-13-8 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this chemical. Storage recommendations typically include protection from moisture and light to maintain stability.

The future research directions for 6-(2-chlorophenyl)-3H,4H-2lambda6-1,3thiazolo2,3-c1,2,4thiadiazine-2,2-dione may explore its biological activity, material properties, or catalytic applications. As synthetic methodologies advance, particularly in C-H activation and click chemistry, new derivatives of this core structure may emerge with enhanced functionalities.

For researchers sourcing this compound, it's important to verify the purity specifications and analytical data provided by suppliers. The complex nature of thiazolo-thiadiazine systems requires rigorous quality control to ensure reproducibility in experimental work. Chromatographic techniques like HPLC and LC-MS are commonly employed for characterization.

In summary, 6-(2-chlorophenyl)-3H,4H-2lambda6-1,3thiazolo2,3-c1,2,4thiadiazine-2,2-dione represents an interesting case study in heterocyclic chemistry with potential across multiple disciplines. Its CAS No. 496028-13-8 serves as a unique identifier for this specific molecular entity, distinguishing it from related structures in chemical databases and literature.

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